Cas no 15844-06-1 (Pentacyclo[4.3.0.02,5.03,9.04,7]nonane-2-carboxamide)

• Product Name: Pentacyclo[4.3.0.02,5.03,9.04,7]nonane-2-carboxamide
• CAS No: 15844-06-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 121214
• PubChem ID: 45084612
• Update Time: 2025-04-18

Pentacyclo[4.3.0.02,5.03,9.04,7]nonane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[4.3.0.02,5.03,9.04,7]nonane-2-carboxamide
• Homocuban-4-carbonsaeureamid
• Pentacyclo[4.3.0.02,5.03,8.04,7]nonane-4-carboxamide (8CI)
• DTXSID60665634
• 15844-06-1
• Pentacyclo[4.3.0.0~2,5~.0~3,8~.0~4,7~]nonane-4-carboxamide

• Inchi： 1S/C10H11NO/c11-9(12)10-6-3-1-2-4(6)8(10)5(2)7(3)10/h2-8H,1H2,(H2,11,12)
• InChI Key： VILRDPLUXFZIPR-UHFFFAOYSA-N
• SMILES： O=C(C12C3C4CC5C3C1C5C24)N

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09